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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ethirimol, a systemic fungicide,

for its potential application within Integrated Pest Management (IPM) strategies. The

information compiled is intended for research and drug development purposes.

Introduction
Ethirimol is a pyrimidine fungicide recognized for its systemic activity against powdery mildew,

particularly Erysiphe graminis, in cereal crops like barley and wheat.[1] As a systemic fungicide,

it is absorbed by the plant and translocated through its tissues, offering protection to new

growth.[2] Its targeted mode of action makes it a candidate for inclusion in IPM programs,

which aim to minimize reliance on broad-spectrum pesticides. However, it is important to note

that Ethirimol is not currently approved for use in the European Union and the United

Kingdom.[1][3]

Mode of Action
Ethirimol's primary mode of action is the inhibition of nucleic acid synthesis in fungi.[1][2]

Specifically, it targets and inhibits the enzyme adenosine deaminase.[2] This enzyme is crucial

for purine metabolism, catalyzing the conversion of adenosine to inosine.[2] By blocking this

step, Ethirimol disrupts the synthesis of purine nucleotides, which are essential building blocks

for DNA and RNA. This ultimately halts fungal growth and reproduction.[2]
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Ethirimol's inhibition of adenosine deaminase in the fungal purine pathway.

Quantitative Data
The following tables summarize key quantitative data for Ethirimol, providing a basis for

experimental design and risk assessment.

Table 1: Efficacy of Ethirimol against Powdery Mildew
Parameter Organism Value Crop Reference

Application Rate
Erysiphe

graminis

250–280 g

a.s./ha
Cereals [1]

EC50

Blumeria

graminis f. sp.

hordei

Data not

available in

searched

literature.

Barley

Note: EC50 (Effective Concentration 50) data for Ethirimol against powdery mildew was not

found in the available search results. Researchers would need to perform dose-response

studies to determine this value.
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Table 2: Environmental Fate of Ethirimol
Parameter Medium Value Classification Reference

Soil Half-life (t½) Soil
Moderately

Persistent
Moderate [3]

Water Solubility Water Moderate - [3]

Mobility Soil
Moderately

Mobile
- [3]

Table 3: Ecotoxicological Data for Ethirimol
Organism Test Type Value

Toxicity
Classification

Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 60.8 mg/L Moderate [3]

Daphnia

(Daphnia magna)
Acute EC50 - Moderate [3]

Honeybee (Apis

mellifera)
Acute Oral LD50 - Moderate [3]

Earthworm

(Eisenia fetida)
Chronic - Moderate [3]

Note: Specific LD50/LC50 values for Daphnia, honeybees, and earthworms were not available

in the searched literature. The toxicity classification is based on a qualitative assessment from

the cited source. Standardized ecotoxicological tests would be required to determine precise

values.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the efficacy and

application of Ethirimol in an IPM context.
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Protocol 1: Seed Treatment Efficacy against Powdery
Mildew in Barley
Objective: To evaluate the efficacy of Ethirimol as a seed treatment for the control of powdery

mildew (Blumeria graminis f. sp. hordei) in barley under controlled conditions.

Materials:

Barley seeds (a susceptible variety)

Ethirimol technical grade or formulated product

Fungicide seed treatment application equipment (e.g., rotating drum mixer)

Potting mix (sterilized)

Pots (e.g., 15 cm diameter)

Growth chamber or greenhouse with controlled temperature (15-20°C) and light cycle (16h

light/8h dark)

Powdery mildew inoculum (B. graminis f. sp. hordei)

Disease assessment scale (e.g., 0-9 scale)

Methodology:

Seed Treatment:

1. Prepare different concentrations of Ethirimol treatment solutions.

2. Divide barley seeds into batches for each treatment group, including an untreated control.

3. Apply the Ethirimol solutions to the respective seed batches using a calibrated seed

treater to ensure uniform coverage. Allow the seeds to dry completely.

Planting and Growth:
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1. Fill pots with sterilized potting mix.

2. Sow a predetermined number of treated and untreated seeds in each pot.

3. Arrange the pots in a randomized complete block design within the growth chamber or

greenhouse.

4. Water the plants as needed and maintain optimal growing conditions.

Inoculation:

1. At the two-leaf stage (approximately 10-14 days after sowing), inoculate the barley

seedlings with a fresh, viable suspension of B. graminis f. sp. hordei conidia.

2. Ensure uniform inoculation across all plants.

Disease Assessment:

1. Beginning 7-10 days after inoculation, and weekly thereafter for 3-4 weeks, assess the

severity of powdery mildew on the leaves.

2. Use a standardized disease assessment scale (e.g., percentage of leaf area covered with

mildew).

Data Analysis:

1. Calculate the mean disease severity for each treatment group.

2. Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine

significant differences between treatments.

3. Calculate the percentage of disease control for each Ethirimol concentration relative to

the untreated control.

Protocol 2: Field Trial for Foliar Application Efficacy
against Powdery Mildew in Wheat
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Objective: To assess the field efficacy of foliar applications of Ethirimol for the control of

powdery mildew (Blumeria graminis f. sp. tritici) in wheat.

Materials:

Wheat plot (a susceptible variety)

Ethirimol formulated product

Calibrated boom sprayer

Plot markers

Data collection tools (e.g., notebooks, tablets)

Disease assessment guides

Methodology:

Experimental Design:

1. Establish a randomized complete block design with multiple replicates for each treatment.

2. Treatments should include different application rates of Ethirimol, a positive control (a

standard commercial fungicide), and an untreated control.

Application:

1. Monitor the wheat crop for the first signs of powdery mildew.

2. Apply the fungicide treatments at the appropriate growth stage (e.g., flag leaf emergence)

using a calibrated boom sprayer to ensure accurate and uniform application.

3. Record all application details, including date, time, weather conditions, and application

volume.

Disease and Yield Assessment:
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1. Assess powdery mildew severity on the flag leaf and the leaf below at regular intervals

(e.g., 14, 21, and 28 days after treatment).

2. At the end of the growing season, harvest the plots and measure the grain yield and

quality parameters (e.g., thousand-grain weight).

Data Analysis:

1. Analyze the disease severity and yield data using appropriate statistical methods (e.g.,

ANOVA).

2. Compare the performance of the Ethirimol treatments to the untreated and positive

controls.

Experimental Workflow and Logical Relationships
The following diagram illustrates a typical workflow for evaluating a fungicide like Ethirimol
within an IPM framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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